Cas no 30021-37-5 (1,2,3-Oxadiazolium,3-hexyl-5-hydroxy-, inner salt)

• Product Name: 1,2,3-Oxadiazolium,3-hexyl-5-hydroxy-, inner salt
• CAS No: 30021-37-5
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 308787
• PubChem ID: 207424
• Update Time: 2025-04-19

1,2,3-Oxadiazolium,3-hexyl-5-hydroxy-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxadiazolium,3-hexyl-5-hydroxy-, inner salt
• 3-hexyloxadiazol-3-ium-5-olate
• DTXSID60184097
• SCHEMBL10902690
• BRN 3667322
• Sydnone, 3-hexyl-
• AKOS006277348
• 3-Hexylsydnone
• Sydnone,3-hexyl-
• 30021-37-5

• Inchi： 1S/C8H14N2O2/c1-2-3-4-5-6-10-7-8(11)12-9-10/h7H,2-6H2,1H3
• InChI Key： USGVAFGQQJXFPV-UHFFFAOYSA-N
• SMILES： O1C(=C[N+](CCCCCC)=N1)[O-]

Computed Properties

• Exact Mass: 170.10562
• Monoisotopic Mass: 170.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 52.97